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Technical Data for PF-6274484

Parameter Specification

CAS Number 1035638-91-5 [1]

Molecular
Formula

C({18})H({14})ClFN({4})O({2}) [1]

Molecular Weight 372.78 [1]

Purity ≥98% (HPLC) [1]

Recommended
Storage

Store at -20°C [1]

Biological
Activity

High affinity and potent covalent EGFR kinase inhibitor (K(i) = 0.14 nM). Inhibits
autophosphorylation of WT and mutant EGFR in tumor cells (IC({50}) values are

5.8 and 6.6 nM, respectively) [1]

Experimental Protocols & Application Notes

The search results do not contain explicit step-by-step protocols for using PF-6274484. However, you can

infer critical handling procedures from the biological activity and storage information.
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Solubility and Handling: The supplier does not list a specific solvent or solubility. Standard practice

is to prepare a high-concentration stock solution in a pure, anhydrous solvent like DMSO. The
stability of this stock solution should be empirically verified.

Experimental Use: As a covalent EGFR inhibitor, it is typically used in in vitro cellular assays to study
EGFR-driven signaling pathways. The referenced study (Schwartz et al., 2014) used this compound

to analyze reversible interactions and mechanisms of drug resistance [1].
Quality Control: The HPLC purity of ≥98% indicates that the compound's identity and purity should

be confirmed upon receipt, especially if experimental results are inconsistent.

Frequently Asked Questions

What is the shelf life of PF-6274484? The supplier does not specify a definitive shelf life. Adherence

to the storage condition of -20°C is critical for maximizing stability. It is recommended to use the
compound as soon as possible after receipt.

How should I reconstitute PF-6274484 for cell-based assays? While not specified, a common
approach is to dissolve the compound in DMSO to create a concentrated stock solution (e.g., 10-50

mM). This stock should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles.
Further working dilutions can be made in aqueous buffers, noting that the final DMSO concentration

in cell culture should typically be kept below 0.1%.
My PF-6274484 solution has precipitated. What should I do? The search results do not address

this. If precipitation occurs, gently warm the vial and mix thoroughly. If the precipitate does not
dissolve, the solution should not be used, as the concentration will be inaccurate and the biological

activity compromised.

Troubleshooting Guide

The following workflow outlines a systematic approach to troubleshoot issues with PF-6274484 in your

experiments, based on the limited available information and general best practices.
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Unexpected Experimental Result

Verify compound storage conditions
(Stored at -20°C?)

Check stock solution handling
(Single-use aliquots? Freeze-thaw cycles?)

Stored correctly

Contact manufacturer/supplier
for technical support & batch-specific data

Storage condition violatedConfirm stock solution clarity
(No precipitation or discoloration?)

Handled properly

Multiple freeze-thaw cycles

Validate experimental system
(Positive/Negative controls working?)

Solution is clear

Precipitation observed

Controls are valid

Click to download full resolution via product page

Key Recommendations for Researchers

Given the limited public data, a rigorous and careful approach is necessary when working with PF-6274484.

Consult the Certificate of Analysis: The supplier, Tocris Bioscience, explicitly states that batch-
specific data is available in the Certificate of Analysis (CoA) [1]. This document is crucial as it may

contain lot-specific purity and quality control data not available on the public website.
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Reference the Primary Literature: The key reference for this compound is the 2014 paper by

Schwartz et al. in Proceedings of the National Academy of Sciences [1]. This paper will be an
invaluable resource for understanding the original experimental contexts, concentrations, and

validation methods used by the compound's developers.
Validate Experimentally: Due to the lack of explicit long-term stability data, you should empirically

test the activity of your stock solutions over time in your specific assay system to establish a reliable
in-house stability profile.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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